Cas no 81012-93-3 (thymol blue, sodium salt)

• Product Name: thymol blue, sodium salt
• CAS No: 81012-93-3
• MF: C₂₇H₂₉NaO₅S
• MW: 488.570937871933
• CID: 986276
• Update Time: 2025-05-21

thymol blue, sodium salt Chemical and Physical Properties

Names and Identifiers

• thymol blue, sodium salt
• 1-(2-benzhydryloxyethyl)-4-[3-(4-fluorophenyl)propyl]piperazine
• ThyMol Blue
• Thymol Blue, sodium salt, indicator, pure
• ThyMol Blue, sodiuM salt, pure, indicator
• Thymol Bluesodium saltpureindicator
• THYMOLBLUE,SODIUMSALT,INDICATOR
• THYMOLSULFONEPHTHALEIN, SODIUM SALT
• THYMOL BLUE SODIUM SALT
• THYMOL BLUE SODIUM SALT WATER SOLUBLE
• THYMOL BLUE, WATER SOLUBLE
• TIMTEC-BB SBB006487
• MethylThymolBlueComplexon(SodiumSalt)

• Inchi： 1S/C27H30O5S.Na/c1-15(2)20-13-22(17(5)11-24(20)28)27(19-9-7-8-10-26(19)33(30,31)32)23-14-21(16(3)4)25(29)12-18(23)6;/h7-16,28H,1-6H3,(H,30,31,32);/q;+1/p-1/b27-23-;
• InChI Key： OCMIKNBSIRSUPI-FRWNMSGJSA-M
• SMILES： C(=C1/C(C)=CC(=O)C(C(C)C)=C/1)(/C1=C(C)C=C(O)C(C(C)C)=C1)\C1C=CC=CC=1S([O-])(=O)=O.[Na+]

Computed Properties

• Exact Mass: 488.16300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5

Experimental Properties

• Color/Form: Not available
• Melting Point: 221 °C
• PSA: 102.88000
• LogP: 6.72220
• Solubility: Not available

thymol blue, sodium salt Security Information

• Storage Condition：Store at RT.

Additional information on thymol blue, sodium salt

Thymol Blue, Sodium Salt: A Comprehensive Overview

Thymol Blue, Sodium Salt (CAS No. 81012-93-3) is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as sodium thymolphthalein, is widely recognized for its role as an indicator in titration processes, particularly in the determination of water hardness. Its ability to change color based on pH levels makes it an invaluable tool in analytical chemistry.

The molecular structure of Thymol Blue, Sodium Salt consists of a complex aromatic system with hydroxyl and methoxy groups, which contribute to its unique chemical properties. Recent studies have highlighted its potential in advanced materials science, where its ability to act as a pH-sensitive dye has been exploited for the development of smart polymers and sensors. These innovations are paving the way for its application in fields such as environmental monitoring and biomedical engineering.

One of the most recent breakthroughs involving Thymol Blue, Sodium Salt is its use in the creation of stimuli-responsive hydrogels. Researchers have demonstrated that these hydrogels can undergo reversible swelling and shrinking in response to pH changes, a property that is highly desirable for drug delivery systems and controlled-release applications. This development underscores the compound's adaptability and its growing importance in cutting-edge research.

In addition to its role in materials science, Thymol Blue, Sodium Salt continues to be a cornerstone in educational laboratories worldwide. Its well-documented behavior as an acid-base indicator makes it an ideal candidate for teaching fundamental concepts in chemistry. Moreover, ongoing studies are exploring its potential as a biosensor component, where it could be used to detect specific analytes in complex biological samples.

The synthesis of Thymol Blue, Sodium Salt involves a multi-step process that typically begins with the reaction of thymol with phthalic anhydride, followed by neutralization with sodium hydroxide. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, reducing the environmental footprint associated with its production. These methods include the use of microwave-assisted synthesis and solvent-free conditions, which not only enhance efficiency but also align with global sustainability goals.

From an environmental perspective, Thymol Blue, Sodium Salt has been studied for its biodegradability and toxicity profiles. Research indicates that it is not inherently hazardous under normal usage conditions; however, proper handling and disposal protocols are recommended to minimize any potential ecological impact. This information is particularly relevant for industries that utilize this compound on a large scale.

In conclusion, Thymol Blue, Sodium Salt (CAS No. 81012-93-3) remains a pivotal compound with applications spanning analytical chemistry, materials science, education, and environmental monitoring. Its versatility and responsiveness to pH changes continue to drive innovative research and development across diverse fields. As scientific understanding evolves, so too does the potential for this compound to contribute to groundbreaking advancements in technology and medicine.